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Compound of Interest

(2-(3,5-Dimethylphenyl)thiazol-4-
Compound Name:
yl)methanol

Cat. No.: B1401487

An In-Depth Technical Guide to (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol is a member of the thiazole family, a class of
heterocyclic compounds renowned for their diverse and significant pharmacological activities.
The thiazole ring is a core structural motif in numerous clinically approved drugs and
biologically active molecules, demonstrating a broad spectrum of therapeutic potential,
including antimicrobial, anti-inflammatory, and anticancer properties. This guide provides a
comprehensive overview of the chemical identifiers, synthesis, and characterization of (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol, offering valuable insights for researchers engaged in
drug discovery and development.

Chemical Identity and Nomenclature

A clear and unambiguous identification of a chemical entity is paramount for scientific
communication and reproducibility. This section details the key chemical identifiers for (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol.
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Identifier Value

CAS Number 885278-84-2[1]

Molecular Formula C12H13NOS

Molecular Weight 219.30 g/mol
2-(3,5-Dimethylphenyl)-1,3-thiazol-4-

IUPAC Name ;l)é]ethanol yipheny)

SMILES Cclcc(cc(cl)C)c2esc(n2)CO

Synthetic Strategy and Plausible Protocol

The synthesis of (2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol can be logically approached
through a multi-step sequence, leveraging the well-established Hantzsch thiazole synthesis.
This method involves the cyclocondensation of an a-haloketone with a thioamide. A
subsequent reduction of an ester intermediate yields the target primary alcohol. While a
specific protocol for this exact molecule is not readily available in published literature, a reliable
synthetic pathway can be extrapolated from established procedures for analogous
compounds[2].

Workflow for the Synthesis of (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol
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Synthesis Workflow

Step Ester
2-Bromo-1-(3,5-dimethylphenyl)ethan-1-one Ethyl 2-thioacetamidoacetate
A4
Sty ol
Ethyl 2-(3,5-dimethylphenyl)thiazole-4-carboxylate Ethyl 2-(3,5-dimethylphenyl)thi 4-carboxyl Reducing Agent (e.g., LIAIH4)

62-(3,5-Dime1hylphenyl)thiazoI-4-y|)melhanoD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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